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Compound of Interest

Compound Name: N-methyl mesoporphyrin IX

Cat. No.: B1679035 Get Quote

For researchers and drug development professionals, the integrity of scientific discovery is

intrinsically linked to a commitment to safety and environmental responsibility. The proper

disposal of specialized chemical compounds like N-methyl mesoporphyrin IX (NMM) is a

critical component of laboratory safety protocols. This guide provides a clear, step-by-step

framework for the handling and disposal of NMM, ensuring the protection of personnel and

compliance with safety standards.

N-methyl mesoporphyrin IX is a ferrochelatase inhibitor and a fluorescent probe used in

various research applications, including the study of G-quadruplex DNA and the monitoring of

amyloid-β fibrillation.[1][2][3][4] Its handling and disposal require careful attention to its specific

chemical properties and associated hazards.

Hazard Identification and Protective Measures
According to safety data sheets, N-methyl mesoporphyrin IX is classified as a hazardous

substance. It is crucial to be aware of its potential health effects to ensure appropriate

protective measures are taken.

Hazard Summary

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1679035?utm_src=pdf-interest
https://www.benchchem.com/product/b1679035?utm_src=pdf-body
https://www.benchchem.com/product/b1679035?utm_src=pdf-body
https://www.medchemexpress.com/n-methylmesoporphyrin-ix.html
https://www.caymanchem.com/product/27210/n-methyl-mesoporphyrin-ix
https://www.scbt.com/p/n-methyl-mesoporphyrin-ix-142234-85-3
https://www.researchgate.net/publication/336390324_N-methyl_mesoporphyrin_IX_as_a_highly_selective_light-up_probe_for_G-quadruplex_DNA
https://www.benchchem.com/product/b1679035?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1679035?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Statement GHS Classification Description

H315 Skin Irritation Category 2 Causes skin irritation.[5]

H319 Eye Irritation Category 2A
Causes serious eye irritation.

[5]

| H335 | Specific Target Organ Toxicity (Single Exposure) Category 3 | May cause respiratory

irritation.[5] |

Personal Protective Equipment (PPE): Before handling N-methyl mesoporphyrin IX for any

purpose, including disposal, the following PPE is mandatory:

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[6]

Hand Protection: Wear suitable protective gloves.[6][7]

Body Protection: Wear appropriate protective clothing to prevent skin exposure.[6][7]

Respiratory Protection: If working in a poorly ventilated area or if dust/aerosols are

generated, use a NIOSH/MSHA or European Standard EN 149 approved respirator.[6]

Pre-Disposal: Handling and Storage
Proper handling and storage are paramount to prevent accidental exposure and ensure the

compound's stability prior to disposal.

Handling: Always handle N-methyl mesoporphyrin IX in a well-ventilated area, preferably

within a chemical fume hood.[6][7] Avoid the formation of dust and aerosols.[7] Take

precautionary measures against static discharge.[5] After handling, wash hands and any

exposed skin thoroughly.[5]

Storage: Store the compound in a tightly closed container in a dry, cool, and well-ventilated

place.[5][7] Several sources recommend storage at -20°C, while another suggests +2 to

+8°C.[8][9] It is also crucial to protect it from light.[1][8]

Step-by-Step Disposal Protocol
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The recommended method for the disposal of N-methyl mesoporphyrin IX is through a

licensed chemical waste disposal service. Do not discharge to sewer systems or contaminate

water, foodstuffs, or feed.[7]

Step 1: Waste Collection and Segregation

Collect waste N-methyl mesoporphyrin IX, whether in solid form or in solution, in a

dedicated, properly labeled, and sealed waste container.

Inert absorbent materials like sand, silica gel, or universal binders should be used to soak up

any spills.[6] This contaminated absorbent material must also be treated as chemical waste.

Segregate NMM waste from other laboratory waste streams to avoid incompatible chemical

reactions.

Step 2: Container Management

Use containers that are in good condition and compatible with the chemical.

Label the waste container clearly with "Hazardous Waste," the name "N-methyl
mesoporphyrin IX," and the associated hazard symbols (e.g., irritant).

Keep the container tightly closed except when adding waste.[7]

Step 3: Arranging for Professional Disposal

The primary disposal route is through a licensed chemical destruction facility.[7] This may

involve controlled incineration with flue gas scrubbing to neutralize harmful combustion by-

products.[7]

Contact your institution's Environmental Health and Safety (EHS) office to schedule a pickup

for the chemical waste. They will have established procedures and contracts with certified

waste management vendors.

Step 4: Decontamination of Empty Containers

Empty containers that held N-methyl mesoporphyrin IX must also be managed carefully.
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Containers can be triple-rinsed with a suitable solvent (check with your EHS office for

recommended solvents).[7] The rinsate must be collected and disposed of as hazardous

chemical waste.

After proper decontamination, the container can be offered for recycling or reconditioning.[7]

Alternatively, the packaging can be punctured to render it unusable for other purposes and

then disposed of in a sanitary landfill, as per institutional guidelines.[7]

Disposal Workflow Diagram
The following diagram outlines the logical steps for the safe disposal of N-methyl
mesoporphyrin IX.
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Caption: Logical workflow for the safe disposal of N-methyl mesoporphyrin IX.
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Physical and Chemical Properties
A summary of key data points for N-methyl mesoporphyrin IX is provided below for quick

reference.

Property Value

CAS Number 142234-85-3[2][5][8]

Molecular Formula C₃₅H₄₀N₄O₄[2][8]

Molecular Weight 580.72 g/mol [2][8]

Appearance Data not available

Solubility
DMF: 20 mg/mlDMSO: 15 mg/mlDMF:PBS (pH

7.2) (1:5): 0.17 mg/ml[2]

Excitation/Emission Maxima 399/610 nm[2]

Flammability Product is not flammable.[5]

Explosion Hazard
Product does not present an explosion hazard.

[5]

By adhering to these procedural guidelines, laboratories can ensure that the disposal of N-
methyl mesoporphyrin IX is conducted in a manner that is safe, responsible, and compliant

with institutional and regulatory requirements. Always consult your institution's specific safety

protocols and EHS department for guidance tailored to your location.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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